Cas no 41041-19-4 (2-Pyrimidinethiol hydrochloride)

• Product Name: 2-Pyrimidinethiol hydrochloride
• CAS No: 41041-19-4
• MF: C₄H₅ClN₂S
• MW: 148.613898038864
• CID: 6640600
• PubChem ID: 12216433
• Update Time: 2024-01-23

2-Pyrimidinethiol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-pyrimidine-2-thione;hydrochloride
• AKOS030700449
• AKOS003071628
• 2-mercaptopyrimidine hydrochloride
• SCHEMBL11573596
• 2-pyrimidinethiol hydrochloride
• 41041-19-4
• Z87001196
• 2-Pyrimidinethiol hydrochloride

• Inchi： 1S/C4H4N2S.ClH/c7-4-5-2-1-3-6-4;/h1-3H,(H,5,6,7);1H
• InChI Key： LNJKRDXYZRKJQD-UHFFFAOYSA-N
• SMILES： Cl.S=C1N=CC=CN1

Computed Properties

• Exact Mass: 147.9861970g/mol
• Monoisotopic Mass: 147.9861970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų